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For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 191 (C.I. Disperse Red 191) is a brilliant red anthraquinone-based dye.[1] Its
primary and well-documented application in polymer science is the dyeing of hydrophobic
synthetic fibers, particularly polyester.[1] Like other disperse dyes, it is non-ionic and has low
water solubility, making it suitable for application from aqueous dispersions at elevated
temperatures.[1] The interaction between Disperse Red 191 and polymer chains is primarily
governed by van der Waals and dipole forces. While its use is prevalent in the textile industry,
its photophysical properties, characteristic of anthraquinone derivatives, suggest potential for
exploration in advanced materials science and biomedical applications. This document
provides an overview of its established use and explores potential avenues for further
research.

Physicochemical Properties and Dyeing Parameters

A summary of the key properties of Disperse Red 191 and typical parameters for its
application in polyester dyeing are presented below.
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Property Value Notes
CAS Number 103657-51-8

Molecular Formula C22H17NOs

Molecular Weight 375.37 g/mol [2]
Chromophore Anthraquinone [1]

Typical Dye Concentration

1-3% (on weight of fabric)

Varies with desired shade
depth.

Typically maintained with

Dye Bath pH 45-55 acetic acid for optimal dye
exhaustion.[2]
] For high-temperature exhaust
Dyeing Temperature 130°C )
dyeing of polyester.[2]
' _ When a carrier is used to
Carrier Dyeing Temperature 85-90°C

facilitate fiber swelling.[2]

Experimental Protocols

Protocol 1: High-Temperature Exhaust Dyeing of
Polyester Fabric with Disperse Red 191

This protocol describes a standard laboratory procedure for incorporating Disperse Red 191

into a polyester matrix using a high-temperature exhaust dyeing method.

Materials:

Disperse Red 191

Acetic acid

Polyester fabric (scoured and heat-set)

Dispersing agent (e.g., sodium lignosulfonate)
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e Deionized water
¢ High-temperature laboratory dyeing machine
Procedure:

e Dye Dispersion Preparation: Create a paste of the required amount of Disperse Red 191
with a small amount of cold water. To this paste, add a dispersing agent (typically 0.5-1.5
g/L). Make up the volume with deionized water to form a stable dispersion.

e Dye Bath Preparation: Fill the dyeing vessel with deionized water. Add the prepared dye
dispersion. Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

e Dyeing Process:

o Place the polyester fabric into the dyeing machine.

[e]

Add the prepared dye bath.

o

Gradually raise the temperature of the dye bath to 130°C over 30-45 minutes.

[¢]

Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion and fixation
within the polymer matrix.

[¢]

After the holding time, cool the dye bath to below 80°C before draining.
o Post-Treatment (Reduction Clearing):
o Prepare a solution containing 1-2 g/L sodium hydrosulfite and 1-2 g/L sodium hydroxide.

o Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes to remove any unfixed
dye from the fiber surface.

o Rinse the fabric thoroughly with hot and then cold water.
o Neutralize the fabric with a dilute solution of acetic acid.

o Dry the dyed fabric.
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- Add Dye Bath
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:
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Workflow for High-Temperature Dyeing of Polyester with Disperse Red 191.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1141482/docs?utm_src=pdf-body-img#application-notes-and-protocols-disperse-red-191-in-polymer-science-research
https://www.benchchem.com/product/b1141482/docs?utm_src=pdf-body#application-notes-and-protocols-disperse-red-191-in-polymer-science-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Potential for Advanced Polymer Science
Applications

While direct research on Disperse Red 191 in advanced applications is limited, its
anthraquinone structure suggests potential for exploration in several areas.

Nonlinear Optical (NLO) Materials

Anthraquinone derivatives are known to be part of "push-pull* molecular systems that can
exhibit significant second-order nonlinear optical properties. These properties are valuable for
applications in telecommunications and optical data processing. Future research could involve:

o Chemical Modification: Introducing electron-donating and electron-withdrawing groups to the
Disperse Red 191 structure to enhance its hyperpolarizability.

« Incorporation into Polymers: Doping or covalently bonding modified Disperse Red 191 into
polymer matrices such as poly(methyl methacrylate) (PMMA).

o Characterization: Measuring the second-harmonic generation (SHG) of the resulting polymer
films to quantify their NLO response.

Disperse Red 191 - | Chemical Modification | Incorporation into « | Polymer Film with
(Anthraquinone Core) (Push-Pull System) Polymer Matrix NLO Properties

Click to download full resolution via product page

Logical pathway for developing NLO materials from Disperse Red 191.

Photoresponsive Materials

The anthraquinone scaffold can also be a basis for photochromic systems. Although less
common than azobenzenes, certain anthraquinone derivatives can undergo reversible
photochemical reactions, leading to changes in their absorption spectra and other properties.
This could be harnessed for applications such as:

o Optical data storage
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 Light-controlled switches and sensors
» Photo-switchable surfaces

Research in this area would involve investigating the photochemical behavior of Disperse Red
191 when incorporated into various polymer architectures.

Relevance for Drug Development Professionals
Photodynamic Therapy (PDT)

Photodynamic therapy is a treatment modality that uses a photosensitizer, light, and oxygen to
induce cell death. Anthraquinone derivatives have been investigated as potential
photosensitizers due to their ability to generate reactive oxygen species (ROS) upon
photoexcitation. While porphyrins are the most common class of photosensitizers, the
development of new agents is an active area of research.

The potential of Disperse Red 191 as a photosensitizer for PDT is currently unexplored. Key
research steps to evaluate its suitability would include:

» Photophysical Characterization: Determining the triplet state lifetime and singlet oxygen
guantum yield of Disperse Red 191 in relevant biological media.

 In Vitro Studies: Assessing its cellular uptake, localization, and phototoxicity in cancer cell
lines.

o Formulation Development: Encapsulating Disperse Red 191 into polymer-based
nanoparticles or other drug delivery systems to improve its solubility and targeted delivery.

This presents a potential, though speculative, avenue for applying this dye in a biomedical
context, bridging the gap between polymer science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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